Cas no 688774-25-6 (5-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide)

• Product Name: 5-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide
• CAS No: 688774-25-6
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 6151242
• PubChem ID: 4292903
• Update Time: 2025-10-23

5-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• VU0626877-1
• F3407-3761
• SR-01000142893-1
• 5-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(3-methoxypropyl)pentanamide
• SR-01000142893
• AKOS002087540
• 688774-25-6
• 5-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide

• Inchi： 1S/C17H23N3O4/c1-24-12-6-10-18-15(21)9-4-5-11-20-16(22)13-7-2-3-8-14(13)19-17(20)23/h2-3,7-8H,4-6,9-12H2,1H3,(H,18,21)(H,19,23)
• InChI Key： YAPHWGQQYAPPSF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1CCCCC(NCCCOC)=O)=O

Computed Properties

• Exact Mass: 333.16885622g/mol
• Monoisotopic Mass: 333.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-(2,4-dioxo-1H-quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide

5-(2,4-Dioxo-1H-Quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide: A Comprehensive Overview

5-(2,4-Dioxo-1H-Quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide, also known by its CAS Registry Number 688774-25-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a quinazoline core with a pentanamide side chain. The quinazoline moiety, a heterocyclic aromatic system, is known for its diverse biological activities, making this compound a promising candidate for various applications in drug discovery and development.

The synthesis of this compound involves a series of carefully designed organic reactions. The quinazoline ring is typically formed through condensation reactions involving an amine and a carbonyl compound. Subsequent modifications to the ring, such as the introduction of the 2,4-dioxo substituents, are achieved through oxidation or other functional group transformations. The pentanamide side chain is then appended to the quinazoline core via amide bond formation, ensuring stability and bioavailability.

Recent studies have highlighted the potential of 5-(2,4-Dioxo-1H-Quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide as a modulator of key cellular pathways. For instance, research has demonstrated its ability to inhibit certain kinases involved in cancer progression. The methoxypropyl group attached to the amide nitrogen plays a crucial role in enhancing the compound's pharmacokinetic properties, such as solubility and absorption. This makes it an attractive lead compound for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also been explored for its anti-inflammatory and antioxidant properties. The quinazoline moiety contributes significantly to these activities due to its ability to interact with various cellular targets. Recent findings suggest that it may also exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The structural versatility of 5-(2,4-Dioxo-1H-Quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide allows for further modifications to optimize its biological activity and pharmacokinetic profile. For example, substituting the methoxypropyl group with other alkoxy or hydroxyalkyl groups could yield derivatives with enhanced efficacy or reduced toxicity. Such modifications are currently being investigated in academic and industrial research settings.

In conclusion, 5-(2,4-Dioxo-1H-Quinazolin-3-yl)-N-(3-methoxypropyl)pentanamide represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With ongoing research uncovering new insights into its biological activities and mechanisms of action, this compound holds great promise for advancing medical treatments in various disease areas.